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Compound of Interest

Compound Name: CYM50374

Cat. No.: B12374959 Get Quote

For researchers and scientists in the dynamic field of drug development, the proper handling

and disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of CYM50374, chemically known as N-Methylnicotinamide. While a specific Safety

Data Sheet (SDS) for CYM50374 was not located, the following procedures are based on the

available safety data for N-Methylnicotinamide.

Key Safety and Handling Information
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with N-Methylnicotinamide. This information, summarized from available safety data sheets,

should inform your risk assessment and handling practices.
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Parameter Information Citation

Chemical Name N-Methylnicotinamide [1]

CAS Number 114-33-0 [1]

Primary Hazards
Causes skin irritation. Causes

serious eye irritation.
[1]

Precautionary Statements

Wash hands and face

thoroughly after handling.

Wear protective gloves and

eye protection.

[1]

Environmental Hazards

Water hazard class 1 (Self-

assessment): slightly

hazardous for water. Do not

allow undiluted product or

large quantities of it to reach

ground water, water course or

sewage system.

Storage

Keep receptacle tightly sealed.

Store in accordance with

information listed on the

product insert.

Experimental Protocols: Step-by-Step Disposal
Procedure
The disposal of CYM50374 should be conducted in compliance with local, state, and federal

regulations. The following is a general procedural guide.

1. Personal Protective Equipment (PPE) and Preparation:

Always wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab

coat.

Ensure that an eyewash station and safety shower are readily accessible.[1]
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Work in a well-ventilated area to avoid inhalation of any potential dust or fumes.

2. Waste Identification and Segregation:

All containers of CYM50374 intended for disposal must be clearly labeled as "Hazardous

Waste."

Do not mix CYM50374 waste with other chemical waste streams unless compatibility has

been confirmed. Incompatible materials can lead to dangerous reactions.

3. Containerization:

Use a dedicated, leak-proof, and chemically compatible container for collecting CYM50374
waste. The container must be in good condition with a secure lid.

The original product container, if empty and properly rinsed, can be used for waste

collection, but the original label must be defaced and replaced with a hazardous waste label.

4. Disposal of Unused Product:

For unused or expired CYM50374, the entire container with its contents should be treated as

hazardous waste.

Do not attempt to dispose of the solid chemical down the drain or in the regular trash.

The sealed and properly labeled waste container should be transferred to your institution's

designated hazardous waste storage area for pickup by a licensed waste disposal

contractor.[2]

5. Decontamination and Disposal of Empty Containers:

To render an empty container non-hazardous, it must be triple-rinsed with a suitable solvent.

The rinsate from this process must be collected and treated as hazardous waste.[2]

After triple-rinsing and allowing it to dry, the container can typically be disposed of as regular

laboratory glass or plastic waste, in accordance with institutional policies.
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6. Spill Management:

In the event of a spill, avoid generating dust.

If the material is a solid, carefully sweep it up and place it in a designated hazardous waste

container.

If it is a solution, absorb the spill with an inert, non-combustible absorbent material and place

it in the hazardous waste container.

Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of CYM50374.
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CYM50374 Disposal Workflow
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Compatible Container

Transfer to Institutional
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Arrange for Pickup by a
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Collect Rinsate as
Hazardous Waste

Dispose of Rinsed Container
as Non-Hazardous Waste
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Caption: A flowchart outlining the key steps for the safe disposal of CYM50374.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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